Navepdekinra (DC-806): A Technical History of a Novel Oral IL-17A Inhibitor
Navepdekinra (DC-806): A Technical History of a Novel Oral IL-17A Inhibitor
An In-depth Guide for Researchers and Drug Development Professionals
Abstract
Navepdekinra (formerly DC-806) is a first-in-class, orally bioavailable small molecule inhibitor of interleukin-17A (IL-17A), a key cytokine implicated in the pathogenesis of several autoimmune diseases. Developed by DICE Therapeutics, Navepdekinra represented a significant advancement in the pursuit of oral alternatives to injectable biologics for conditions such as psoriasis. This technical guide details the discovery, mechanism of action, preclinical and clinical development, and eventual discontinuation of Navepdekinra, providing a comprehensive overview for researchers and professionals in the field of drug development. The development of Navepdekinra, while ultimately halted in favor of a next-generation compound, has provided valuable insights into the feasibility of oral IL-17A inhibition.
Discovery and Medicinal Chemistry
Navepdekinra was discovered and developed by DICE Therapeutics, Inc., a biopharmaceutical company focused on creating oral therapies for immunological disorders.[1] The discovery of this potent and selective small molecule inhibitor of IL-17A was a significant breakthrough, offering the potential for an oral treatment for psoriasis and other IL-17-mediated diseases.[2]
The DELSCAPE Discovery Platform
The identification of Navepdekinra was enabled by DICE Therapeutics' proprietary drug discovery platform, DELSCAPE. This platform is specifically designed to identify and optimize oral small molecules that can effectively modulate protein-protein interactions, a challenge that has traditionally been the domain of larger biologic drugs.[1]
Mechanism of Action
Navepdekinra is a potent inhibitor of the pro-inflammatory cytokine IL-17A.[3] It functions by disrupting the interaction between IL-17A and its receptor, thereby suppressing the downstream signaling cascade that drives inflammation.[3] In preclinical studies, Navepdekinra was shown to selectively inhibit both the IL-17AA and IL-17AF isoforms, while sparing the IL-17FF isoform.[4]
The IL-23/IL-17 Signaling Pathway
The IL-23/IL-17 axis is a critical pathway in the pathophysiology of psoriasis and other autoimmune diseases.[5] The pathway is initiated by the release of IL-23 from activated dendritic cells, which in turn stimulates Th17 cells to produce IL-17A.[6] IL-17A then acts on various cell types, including keratinocytes, to induce the production of pro-inflammatory cytokines and chemokines, leading to the characteristic inflammation and hyperproliferation of skin cells seen in psoriasis.[7] By inhibiting IL-17A, Navepdekinra effectively blocks this inflammatory cascade.[3]
Preclinical Development
Navepdekinra demonstrated promising activity in preclinical studies, establishing its potential as a therapeutic agent for inflammatory diseases.
In Vitro Potency
In vitro assays confirmed Navepdekinra as a potent inhibitor of IL-17A with a reported IC50 of 10.81 nM.[3]
In Vivo Efficacy
The in vivo efficacy of Navepdekinra was evaluated in a collagen-induced arthritis (CIA) rat model. Oral administration of Navepdekinra at a dose of 25 mg/kg twice daily for 9 days resulted in a 28.10% inhibition of arthritis.[3]
Preclinical Data Summary
| Parameter | Value | Species/Model | Reference |
| IC50 | 10.81 nM | In vitro | [3] |
| In Vivo Efficacy | 28.10% inhibition of arthritis | Rat (CIA model) | [3] |
| Dose | 25 mg/kg, p.o., b.i.d. | Rat (CIA model) | [3] |
Clinical Development
Navepdekinra advanced into clinical development with a Phase 1 trial designed to assess its safety, pharmacokinetics, and early efficacy in healthy volunteers and patients with psoriasis.[8]
Phase 1 Clinical Trial Design
The Phase 1 trial was a first-in-human, randomized, double-blind, placebo-controlled study conducted in three parts:[1]
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Phase 1a (Single Ascending Dose - SAD): Enrolled 40 healthy volunteers.[1]
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Phase 1b (Multiple Ascending Dose - MAD): Enrolled 32 healthy volunteers.[1]
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Phase 1c (Proof-of-Concept): Enrolled 32 patients with psoriasis.[1]
Phase 1c Efficacy Results in Psoriasis
The Phase 1c portion of the trial provided the first clinical evidence of Navepdekinra's efficacy in psoriasis patients. After 4 weeks of treatment, patients in the high-dose group (800 mg BID) demonstrated a mean percentage reduction in the Psoriasis Area and Severity Index (PASI) of 43.7%, compared to a 13.3% reduction in the placebo group (exploratory p-value = 0.0008).[1]
Safety and Tolerability
Across all cohorts, Navepdekinra was well-tolerated with a favorable safety profile.[1] All treatment-emergent adverse events were mild to moderate, and there were no serious adverse events, dose-limiting toxicities, or treatment-related discontinuations.[1]
Pharmacokinetics and Pharmacodynamics
Navepdekinra exhibited a robust pharmacokinetic profile with dose-proportional increases in serum concentrations.[1] Analysis of the MAD and Phase 1c data demonstrated that IC50 and IC90 coverage at trough concentrations were achieved with doses of 175 mg QD and 400 mg BID, respectively. Exploratory biomarker data also showed dose-dependent engagement of the IL-17 target and pharmacodynamic effects consistent with the direct inhibition of IL-17 signaling.
Clinical Data Summary
| Endpoint | High Dose (800 mg BID) | Placebo | p-value | Reference |
| Mean % Reduction in PASI at 4 Weeks | 43.7% | 13.3% | 0.0008 | [1] |
Acquisition and Discontinuation
In June 2023, Eli Lilly and Company acquired DICE Therapeutics for approximately $2.4 billion, gaining access to its pipeline of oral IL-17 inhibitors, including Navepdekinra (DC-806) and a follow-on molecule, DC-853.[9]
Despite the promising Phase 1 results, in October 2024, Eli Lilly announced the discontinuation of the development of Navepdekinra for psoriasis.[9] The decision was made to pivot and focus on the development of DC-853, which was described as a more potent molecule with improved metabolic stability.[9]
Conclusion
Navepdekinra (DC-806) was a pioneering oral small molecule inhibitor of IL-17A that demonstrated significant promise in early clinical development for the treatment of psoriasis. Its discovery validated the potential of the DELSCAPE platform to generate orally active drugs against challenging protein-protein interaction targets. While the development of Navepdekinra was ultimately discontinued (B1498344) in favor of a next-generation compound with a potentially superior profile, its journey from discovery to clinical proof-of-concept has provided a valuable blueprint for the development of oral therapies for autoimmune diseases. The insights gained from the Navepdekinra program will undoubtedly inform the future development of oral IL-17 inhibitors and other novel treatments for immunological disorders.
References
- 1. DICE Therapeutics Announces Positive Topline Data from [globenewswire.com]
- 2. DICE Reports Positive Data From Phase 1 DC-806 Trial For Psoriasis; Stock Surges In Pre Market | Nasdaq [nasdaq.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. DICE Therapeutics, Inc. (Form: 10-K, Received: 03/15/2023 16:08:17) [content.edgar-online.com]
- 5. The Interleukine-17 Cytokine Family: Role in Development and Progression of Spondyloarthritis, Current and Potential Therapeutic Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Clinical and Molecular Effects of Interleukin-17 Pathway Blockade in Psoriasis - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
- 7. What is the mechanism of action of Secukinumab? [synapse.patsnap.com]
- 8. Dice Therapeutics concludes enrolment in Phase I trial of psoriasis therapy [clinicaltrialsarena.com]
- 9. fiercebiotech.com [fiercebiotech.com]
